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Compound of Interest

Compound Name: Thiazafluron

Cat. No.: B1196667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Thiazafluron is an older herbicide and is considered obsolete in many regions. Its

registration status may vary, and it may not be readily available for commercial use. These

notes are intended for research and informational purposes only. Always consult and comply

with local regulations regarding pesticide use.

Introduction
Thiazafluron, a thiadiazolylurea herbicide, was originally developed by Ciba-Geigy for the

control of annual and perennial broadleaf weeds in non-crop areas such as roadsides and

railways.[1] As a non-selective herbicide, it provides broad-spectrum weed control, making it

suitable for total vegetation management. This document provides a detailed overview of its

application, mechanism of action, and relevant experimental protocols based on available

scientific information.

Mechanism of Action
Thiazafluron is classified as a photosystem II (PSII) inhibitor.[1][2] It belongs to the HRAC

(Herbicide Resistance Action Committee) Group C2 and the WSSA (Weed Science Society of

America) Group 5. The mode of action involves the inhibition of photosynthetic electron

transport.[2][3][4][5]
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Thiazafluron binds to the D1 quinone-binding protein in photosystem II of the photosynthetic

electron transport chain within the chloroplasts.[2][3][4] This binding blocks the electron flow

from plastoquinone (PQ) to the subsequent components of the electron transport chain. The

interruption of electron flow leads to a cascade of events:

Inhibition of ATP and NADPH Production: The blockage of electron transport prevents the

generation of ATP and NADPH, which are essential energy carriers for carbon dioxide

fixation and other metabolic processes in the plant.

Formation of Reactive Oxygen Species (ROS): The excess energy from light absorption that

cannot be dissipated through the electron transport chain leads to the formation of highly

reactive molecules, such as singlet oxygen and superoxide radicals.

Cellular Damage: These reactive oxygen species cause rapid oxidative damage to cellular

components, including lipid peroxidation of cell membranes, leading to loss of membrane

integrity, chlorophyll degradation, and ultimately, cell death.[4]

Injury symptoms in susceptible plants typically appear as chlorosis (yellowing) followed by

necrosis (browning and tissue death), particularly on the leaves.[3]
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Mechanism of Action of Thiazafluron as a Photosystem II Inhibitor.

Application Notes for Non-Crop Land Weed
Management
Thiazafluron is intended for total vegetation control in non-crop areas where bare ground is

desired. Its application should be carefully planned to avoid damage to desirable vegetation.

Target Areas:

Roadsides

Railway ballast and rights-of-way[1]

Industrial sites

Fence lines

Other uncultivated areas

Formulation: Thiazafluron was typically available as a wettable powder or in a granular

formulation under the trade name Erbotan.[1]

Application Timing: For residual control, application is generally most effective when made to

bare ground or in the early stages of weed emergence. Post-emergence applications are also

effective, but efficacy may vary depending on the weed species and growth stage.

General Application Parameters (Estimated): Due to the obsolete nature of Thiazafluron,

specific application rates from original product labels are not readily available in recent

literature. The following table provides estimated application rates for other urea-based

herbicides used for total vegetation control in non-crop areas. These are provided for context

and should be adapted based on experimental evaluation for Thiazafluron.
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Herbicide Class Example Active Ingredient
Typical Application Rate
(kg a.i./ha) for Total
Vegetation Control

Phenylurea Diuron 4.5 - 13.4

Phenylurea Tebuthiuron 1.1 - 9.0

Sulfonylurea Sulfometuron-methyl 0.05 - 0.2

Experimental Protocols
Protocol for Evaluating Herbicidal Efficacy in Non-Crop
Settings
This protocol outlines a general procedure for conducting field trials to assess the efficacy of

Thiazafluron on a range of weed species.

Objective: To determine the effective application rate of Thiazafluron for the control of common

non-crop weeds and to evaluate the duration of residual activity.

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with 3-4 replications.

Plot Size: Minimum of 2 x 5 meters.

Treatments:

Untreated Control

Thiazafluron at graded application rates (e.g., 2, 4, 6, 8 kg a.i./ha - rates to be determined

in preliminary range-finding studies).

A commercial standard herbicide for non-crop weed control.

Procedure:

Site Selection: Choose a non-crop area with a uniform and diverse weed population.
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Weed Assessment: Prior to application, identify and quantify the weed species present in

each plot. This can be done using quadrats to determine weed density and species

composition.

Herbicide Application:

Calibrate a backpack sprayer or plot sprayer to deliver a consistent volume of spray

solution (e.g., 200-400 L/ha).

Apply the treatments uniformly to the designated plots.

Efficacy Assessment:

Visually assess weed control at regular intervals (e.g., 2, 4, 8, and 12 weeks after

treatment). Use a rating scale of 0% (no control) to 100% (complete control) for each

weed species.

At the end of the evaluation period, harvest the above-ground weed biomass from a

defined area within each plot to determine the reduction in weed dry weight compared to

the untreated control.

Data Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine significant

differences between treatments.
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Workflow for a Thiazafluron Efficacy Trial.
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Protocol for Soil Persistence and Degradation Study
This protocol is designed to evaluate the persistence of Thiazafluron in different soil types.

Objective: To determine the dissipation rate (half-life) of Thiazafluron in soil under controlled

laboratory conditions.

Materials:

Thiazafluron analytical standard

Representative soil samples (e.g., sandy loam, clay loam)

Incubation chambers with temperature and moisture control

Analytical instrumentation (HPLC-UV or LC-MS/MS)

Procedure:

Soil Preparation: Air-dry the soil samples and sieve them through a 2 mm mesh.

Characterize the soil for properties such as pH, organic matter content, and texture.

Spiking: Treat a known weight of soil with a standard solution of Thiazafluron to achieve a

desired concentration (e.g., 1 mg/kg). Mix thoroughly to ensure uniform distribution.

Incubation: Place the treated soil samples in incubation chambers maintained at a constant

temperature (e.g., 25°C) and moisture level (e.g., 60% of water holding capacity).

Sampling: Collect soil subsamples at predetermined time intervals (e.g., 0, 7, 14, 28, 56, and

90 days).

Residue Analysis: Extract Thiazafluron from the soil samples using an appropriate solvent

(e.g., acetonitrile or methanol). Analyze the extracts using a validated analytical method (see

Protocol 3).

Data Analysis: Plot the concentration of Thiazafluron remaining in the soil against time.

Calculate the dissipation half-life (DT50) using first-order kinetics.
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Protocol for Thiazafluron Residue Analysis in Soil
This protocol is based on methods for similar urea-based herbicides and can be adapted for

Thiazafluron.

Objective: To quantify the concentration of Thiazafluron in soil samples.

Instrumentation: High-Performance Liquid Chromatography with UV detection (HPLC-UV) or

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Extraction:

Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

Add 20 mL of acetonitrile.

Shake vigorously for 10 minutes on a mechanical shaker.

Centrifuge at 4000 rpm for 5 minutes.

Collect the supernatant.

Clean-up (if necessary):

For complex soil matrices, a solid-phase extraction (SPE) clean-up step using a C18

cartridge may be required to remove interfering substances.

HPLC-UV Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV detector at a wavelength of maximum absorbance for Thiazafluron (to be

determined by UV scan).
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Quantification: Use an external standard calibration curve prepared from a certified reference

standard of Thiazafluron.

Data Presentation
Soil Adsorption of Thiazafluron
The following table summarizes the equilibrium adsorption coefficients (Kd) for Thiazafluron in

different soil types. Higher Kd values indicate stronger adsorption to soil particles and lower

mobility.

Soil Type
Organic
Carbon (%)

Clay (%) pH
Adsorption
Coefficient
(Kd) (L/kg)

Sandy Soil 1.2 8 6.5 1.5

Silty-Clay Soil A 2.5 35 7.2 4.8

Silty-Clay Soil B 3.1 42 6.8 6.2

Data adapted from a study on the movement of Thiazafluron in soil columns. The specific

study details are not fully available in the provided search results.

Environmental Fate
Soil Persistence: As a urea-based herbicide, the persistence of Thiazafluron in soil is

influenced by microbial degradation, hydrolysis, and photolysis. The rate of degradation is

affected by soil type, organic matter content, pH, temperature, and moisture. Phenylurea

herbicides can be degraded by soil microorganisms through N-dealkylation and hydrolysis of

the urea bridge.[6]

Leaching Potential: The leaching potential of Thiazafluron is influenced by its adsorption to soil

particles. With moderate Kd values, it is expected to have a moderate potential for leaching,

particularly in sandy soils with low organic matter.
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Environmental Fate Pathways of Thiazafluron in Soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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land-weed-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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